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Compound of Interest

Compound Name: Sivelestat

Cat. No.: B1662846

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sivelestat, a selective inhibitor of
neutrophil elastase. It covers its mechanism of action, physicochemical properties, and
therapeutic applications, with a focus on quantitative data, detailed experimental protocols, and
the underlying signaling pathways.

Introduction

Sivelestat (also known as ONO-5046) is a synthetic, competitive, and reversible inhibitor of
neutrophil elastase, a serine protease implicated in the pathogenesis of various inflammatory
diseases.[1][2] Neutrophil elastase is released from activated neutrophils at sites of
inflammation and can degrade extracellular matrix proteins, leading to tissue damage.[2] By
selectively targeting this enzyme, Sivelestat offers a therapeutic strategy to mitigate the
harmful effects of excessive neutrophil activity. It is approved in Japan and the Republic of
Korea for the treatment of acute lung injury (ALI) and acute respiratory distress syndrome
(ARDS) associated with systemic inflammatory response syndrome (SIRS).[3]

Physicochemical Properties
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Property Value Reference
N-{2-[({4-[(2,2-
IUPAC Name dimethylpropanoyl)oxy]phenyl}  [4]

sulfonyl)amino]benzoyl}glycine

Molecular Formula C20H22N207S [5]
Molecular Weight 434.46 g/mol [4]
CAS Number 127373-66-4 [4]
PubChem CID 107706 [5]

Mechanism of Action

Sivelestat functions as a selective inhibitor of neutrophil elastase.[2] It binds to the active site

of the enzyme, preventing the degradation of elastin and other structural proteins in the

extracellular matrix.[2] This inhibitory action helps to reduce the inflammatory response and

protect tissues from enzyme-mediated damage.[2] The specificity of Sivelestat for neutrophil

elastase over other serine proteases is a key attribute, minimizing off-target effects.[2][6]

Signaling Pathways

Neutrophil elastase is involved in complex signaling cascades that promote inflammation.

Sivelestat, by inhibiting neutrophil elastase, can modulate these pathways.
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Caption: General inflammatory pathway involving neutrophil elastase.

A more specific pathway details how neutrophil elastase stimulates MUCL1 transcription, a
process that can be modulated by Sivelestat.
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Caption: Signaling pathway for NE-activated MUC1 transcription.
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Quantitative Data

. hibi .

Target Species ICso0 Ki Reference
Neutrophil

Human 44 nM 200 nM [6][7]
Elastase
Neutrophil )

Rabbit 36 nM - [6]
Elastase
Neutrophil

Rat 19 nM - [6]
Elastase
Neutrophil

Hamster 37 nM - [6]
Elastase
Neutrophil

Mouse 49 nM - [6]
Elastase

Sivelestat shows minimal to no inhibitory activity against other proteases such as trypsin,

thrombin, plasmin, chymotrypsin, and cathepsin G, even at concentrations up to 100 pM,

highlighting its selectivity.[6][8]

Clinical Efficacy in ARDS
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Outcome Sivelestat
Control Group  p-value Reference
Measure Group
Improvement in
Pa0:2/FiOz2 ratio 41% 16% p=0.001 [9]
on Day 3
Median Duration
of Invasive
) 104.0 hours 170.3 hours p=0.006 9]
Mechanical
Ventilation
90-day Mortality 0.51 (95% ClI,
. - p=0.044 [9]
(Hazard Ratio) 0.26 t0 0.99)
28-day Mortality 0.32 (95% ClI,
] - p=0.041 [10]
(Hazard Ratio) 0.11 to 0.95)
All-cause
. 0.61 (95% ClI
Mortality (Odds - - [11]

Ratio)

0.51-0.73)

Experimental Protocols
In Vitro Neutrophil Elastase Inhibition Assay
(Fluorometric)

This protocol is based on commercially available inhibitor screening kits.[12][13]

Objective: To determine the inhibitory potential of a test compound against neutrophil elastase.

Materials:

Assay Buffer

Neutrophil Elastase (human, recombinant)

Sivelestat (as a positive control)

Fluorogenic substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)
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e Test compounds

e 96-well black microplate

o Fluorometric plate reader (Ex/Em = 400/505 nm)

Procedure:

e Preparation:

o Reconstitute neutrophil elastase in assay buffer.

o Prepare serial dilutions of the test compound and Sivelestat in assay buffer.

o Prepare the substrate solution in assay buffer.

e Assay:

o

Add assay buffer to all wells.

[¢]

Add the test compound or Sivelestat to the respective wells.

[¢]

Add the neutrophil elastase solution to all wells except the blank.

Incubate at 37°C for 10-15 minutes.

[e]

o

Initiate the reaction by adding the substrate solution to all wells.

¢ Measurement:

o Immediately measure the fluorescence in a kinetic mode at 37°C for 30-60 minutes.

o Data Analysis:

o Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time
curve).

o Determine the percent inhibition for each concentration of the test compound.
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o Plot percent inhibition versus compound concentration and calculate the 1Cso value.

In Vivo Animal Model: LPS-Induced Acute Lung Injury

This protocol is a generalized representation based on methods described in the literature.[14]
[15]

Objective: To evaluate the efficacy of Sivelestat in a mouse model of acute lung injury.
Animals: Male C57BL/6 mice (8-10 weeks old).

Materials:

Lipopolysaccharide (LPS) from E. coli

Sivelestat

Sterile saline

Anesthesia
Procedure:
« Induction of Lung Injury:
o Administer LPS intratracheally or intranasally to induce lung inflammation.
e Treatment:

o Administer Sivelestat (e.g., via intravenous or intraperitoneal injection) at a predetermined
dose and time point relative to LPS administration. A control group receives the vehicle.

e Assessment (24 hours post-LPS):
o Collect bronchoalveolar lavage fluid (BALF).

o Perform a total and differential cell count on the BALF to quantify neutrophil infiltration.
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o Measure the total protein concentration in the BALF as an indicator of vascular
permeability.

o Measure the levels of pro-inflammatory cytokines (e.g., TNF-q, IL-6) in the BALF via
ELISA.

o Harvest lung tissue for histological analysis to assess lung injury.

o Data Analysis:

o Compare the measured parameters between the Sivelestat-treated group and the control
group using appropriate statistical tests.

In Vitro Screening In Vivo Preclinical Models Clinical Trials

Fluorometric Enzyme Assay Cell-Based Assays LPS-Induced Lung Injury Model Cecal Ligation and Puncture Model
(IC50 Determination) (e.g., Neutrophil Activation) (Mouse/Rat)
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Caption: Experimental workflow for inhibitor development.

Therapeutic Applications and Clinical Evidence

Sivelestat is primarily indicated for the treatment of ALI/ARDS associated with SIRS.[3] Clinical
studies have demonstrated its potential to improve oxygenation, reduce the duration of
mechanical ventilation, and shorten ICU stays in this patient population.[3][11] A meta-analysis
of 17 studies on patients with septic ARDS indicated that Sivelestat therapy significantly
reduced all-cause mortality.[11]

More recently, Sivelestat has been investigated for its potential in treating ARDS induced by
COVID-19.[16][17] Retrospective studies suggest that Sivelestat administration is associated
with improved clinical outcomes in these patients.[17]

Adverse Effects
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Commonly reported side effects of Sivelestat include gastrointestinal disturbances such as
nausea, vomiting, and diarrhea.[18] Less frequent but more severe adverse effects can include
liver dysfunction, changes in blood pressure, and renal impairment.[18] Regular monitoring of
liver and kidney function is recommended during treatment.[18]

Conclusion

Sivelestat is a potent and selective inhibitor of neutrophil elastase with a well-defined
mechanism of action. Preclinical and clinical data support its therapeutic utility in mitigating the
inflammatory damage associated with conditions like ARDS and sepsis. The detailed
quantitative data and experimental protocols provided in this guide serve as a valuable
resource for researchers and drug development professionals working in the field of
inflammation and critical care medicine. Further large-scale, randomized controlled trials are
warranted to fully elucidate its role in various inflammatory diseases.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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